Cas no 2763919-31-7 (2-[(Benzyloxy)carbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid)

• Product Name: 2-[(Benzyloxy)carbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid
• CAS No: 2763919-31-7
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 5559668
• PubChem ID: 165996844
• Update Time: 2025-08-05

2-[(Benzyloxy)carbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763919-31-7
• 2-[(benzyloxy)carbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid
• EN300-37343654
• 2-[(Benzyloxy)carbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid

• Inchi： 1S/C19H25NO4/c21-17(22)16-12-20(14-19(16)10-6-1-2-7-11-19)18(23)24-13-15-8-4-3-5-9-15/h3-5,8-9,16H,1-2,6-7,10-14H2,(H,21,22)
• InChI Key： ABHSZGUNZGKEAC-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC21CCCCCC2)=O

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(Benzyloxy)carbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid

2-[(Benzyloxy)carbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS No: 2763919-31-7)

2-[(Benzyloxy)carbonyl]-2-azaspiro[4.6]undecane-4-carboxylic acid, commonly referred to by its CAS number 2763919-31-7, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the nitrogen atom in the azaspiro system. The molecule features a benzyloxy group attached to a carbonyl moiety, which further connects to the spiro system. Additionally, it contains a carboxylic acid group at the 4-position of the spiro ring system.

The synthesis of 2763919-31-7 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis and transition metal-mediated coupling reactions have significantly improved the efficiency and yield of such syntheses. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct key intermediates, which are subsequently subjected to cyclization reactions to form the spirocyclic core.

The structural uniqueness of 2-(benzyloxy)carbonyl)-2-azaspiro[4.6]undecane-4-carboxylic acid endows it with intriguing chemical properties. The benzyloxy group contributes to the compound's solubility in organic solvents, while the carboxylic acid group imparts acidity and potential for hydrogen bonding interactions. These properties make it an interesting candidate for various applications in medicinal chemistry and materials science.

In recent years, there has been growing interest in exploring the biological activities of spirocyclic compounds like CAS No: 2763919-31-7. Studies have shown that such compounds can exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, making them promising leads for anti-inflammatory drug development. Furthermore, their ability to modulate ion channels has opened avenues for their use in treating neurological disorders.

The pharmacokinetic profile of 2-(benzyloxy)carbonyl)-2-azaspiro[4.6]undecane-4-carboxylic acid has also been a focus of recent research. Preclinical studies indicate that this compound demonstrates moderate oral bioavailability and favorable tissue distribution properties, which are critical factors for its potential therapeutic application.

In terms of material science applications, the unique topology of this compound suggests its potential as a building block for constructing advanced materials with tailored mechanical and electronic properties. Researchers are actively investigating its self-assembling behavior under various conditions, which could lead to innovative applications in nanotechnology.

The environmental impact of synthesizing and using CAS No: 2763919-31-based compounds is another area of concern that has garnered attention. Recent studies emphasize the importance of adopting green chemistry principles during synthesis to minimize waste generation and reduce ecological footprint.

In conclusion, 2-(benzyloxy)carbonyl)-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS No: 2763919-31-7) stands out as a versatile compound with diverse potential applications across multiple scientific domains. Ongoing research continues to uncover new insights into its chemical behavior and biological relevance, underscoring its significance as a valuable molecule in contemporary chemical research.